molecular formula C18H34O4 B8412125 Succinic acid monotetradecyl ester

Succinic acid monotetradecyl ester

Cat. No.: B8412125
M. Wt: 314.5 g/mol
InChI Key: LSWKXNPXIJXDHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Succinic acid monotetradecyl ester is a useful research compound. Its molecular formula is C18H34O4 and its molecular weight is 314.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H34O4

Molecular Weight

314.5 g/mol

IUPAC Name

4-oxo-4-tetradecoxybutanoic acid

InChI

InChI=1S/C18H34O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-22-18(21)15-14-17(19)20/h2-16H2,1H3,(H,19,20)

InChI Key

LSWKXNPXIJXDHU-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCOC(=O)CCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Succinic anhydride (24.2 g) and tetradecanol (42.9 g) were molten by heating them at 120° to 130° C. and stirred for 3 hours. After completion of the reaction, the reaction mixture was cooled to 80° C., and 50 ml of water was added thereto. The mixture was stirred for one additional hour. The reaction mixture was cooled to room temperature and extracted with 200 ml of ethyl acetate. The ethyl acetate solution was washed with 200 ml of water three times and concentrated to dryness under reduced pressure. There was obtained 60.9 g (96.8%) of 3-tetradecyloxycarbonylpropionic acid. Melting point: 48° to 49° C.
Quantity
24.2 g
Type
reactant
Reaction Step One
Quantity
42.9 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three

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